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Compound of Interest

Compound Name: 2-Azaspiro[3.3]heptane

Cat. No.: B1288461

This guide provides essential molecular information for 2-Azaspiro[3.3]heptane, a heterocyclic
organic compound of interest to researchers and professionals in drug development and
chemical synthesis.

Physicochemical Data

The fundamental molecular properties of 2-Azaspiro[3.3]Jheptane are summarized below. This
data is crucial for stoichiometric calculations, analytical characterization, and experimental
design.

Property Value Citations
Molecular Formula C6H11N [1112][3]
Molecular Weight 97.16 g/mol [1][2]13]

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the chemical entity, its
elemental composition (molecular formula), and its molar mass (molecular weight).
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Caption: Relationship between 2-Azaspiro[3.3]heptane and its key molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1288461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

